BENGHE Foundational & Exploratory
Check Availability & Pricing

A Comprehensive Technical Guide to 1-(2-
Butoxyethoxy)ethanol for Scientific
Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1-(2-Butoxyethoxy)ethanol
CAS No.: 54446-78-5
Cat. No.: B3053561
Get Quote
& J

Executive Summary

1-(2-Butoxyethoxy)ethanol, a high-boiling point glycol ether, is a versatile and widely utilized
solvent and chemical intermediate. Its unique amphiphilic nature, possessing both ether and
alcohol functionalities, allows it to be miscible with water and a broad range of organic solvents.
This property makes it an invaluable component in formulations across numerous industries,
including coatings, inks, cleaners, and potentially, pharmaceutical preparations. This guide will
explore the multifaceted nature of this compound, providing a foundational understanding for its
effective and safe utilization in research and development.

Chemical Identity: Synonyms and Nomenclature

A clear understanding of a chemical's identity is paramount for accurate research and
regulatory compliance. 1-(2-Butoxyethoxy)ethanol is known by a multitude of synonyms and
trade names, which can often be a source of confusion. The following tables provide a
comprehensive list of its identifiers.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3053561#bc-rfq
https://www.benchchem.com/product/b3053561/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-2-butoxyethoxy-ethanol-for-scientific-professionals
https://www.benchchem.com/product/b3053561/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-2-butoxyethoxy-ethanol-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Primary Chemical Identifiers

Identifier Value Source
IUPAC Name 2-(2-Butoxyethoxy)ethanol [1112][3]
CAS Number 112-34-5 [4115]
EC Number 203-961-6 [41[5]
PubChem CID 8177 2]
Chemical Formula CsH1s03 [4115]
SMILES Cccccocecocco [2]
InChiKey OAYXHPQHDHDDZ- ]

UHFFFAOYSA-N

Table 2: Common Synonyms and Trade Names

Synonym | Trade Name Source
Diethylene glycol monobutyl ether (DEGBE) [61[7181[9]
Butyl Carbitol™ [4][10][11][12][13]
Butyldiglycol [1]8][14]
Butyl Digol [10]

Butyl Dioxitol [10]
Butoxyethoxyethanol [10]
Butoxydiglycol [10][15]
Dowanol DB [10][16]
Ektasolve DB [16]
Glycol Ether DB [16]
Jeffersol DB [15][16]
Poly-Solv DB [15][16]
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The structural formula of 1-(2-Butoxyethoxy)ethanol is presented below, illustrating the
arrangement of its functional groups.

Caption: Chemical Structure of 1-(2-Butoxyethoxy)ethanol.

Physicochemical Properties

The utility of 1-(2-Butoxyethoxy)ethanol in various applications is a direct consequence of its
distinct physicochemical properties. Its high boiling point and low volatility are particularly
advantageous in formulations where slow evaporation is desired.[15][17]

Table 3: Key Physicochemical

Property Value Source
Molar Mass 162.23 g/mol [4]
Appearance Colorless liquid with a mild B115]
odor
Boiling Point 231 °C [10]
Melting Point -68 °C [10]
Flash Point 110 °C [10]
Density 0.955 g/cm? at 20 °C [10]
Solubility in Water Miscible [10]
Vapor Pressure 0.0219 mmHg at 25 °C [17]

Synthesis and Manufacturing

The industrial production of 1-(2-Butoxyethoxy)ethanol is typically achieved through the
reaction of ethylene oxide with n-butanol.[1][18] This process, known as ethoxylation, is
catalyzed by an alkaline catalyst. The reaction stoichiometry can be controlled to favor the
formation of the desired product, though a mixture of glycol ethers with varying chain lengths
may be produced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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